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Compound of Interest

Compound Name: STING agonist-11

Cat. No.: B12399386 Get Quote

An In-depth Technical Guide to STING Agonist-11: Target Binding and Affinity

For researchers, scientists, and drug development professionals, this document provides a

comprehensive overview of STING agonist-11, a potent small molecule activator of the

Stimulator of Interferon Genes (STING) pathway.

Introduction
STING agonist-11 is a key molecule in the exploration of immunotherapies targeting the

cGAS-STING pathway.[1] This pathway is a critical component of the innate immune system,

responsible for detecting cytosolic DNA, which can signal the presence of pathogens or cellular

damage, and subsequently mounting an immune response. Activation of STING leads to the

production of type I interferons and other pro-inflammatory cytokines, which are vital for anti-

tumor and anti-viral immunity.[1] STING agonist-11, a small molecule with a cyclic urea core,

has been identified as a potent activator of this pathway.[2][3]
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Property Value Source

Chemical Name

2-((Pyrazolo[1,5-a]pyrimidine-

3-

carboxamido)methyl)benzofura

n-7-carboxylic acid

MedKoo Biosciences[1]

Molecular Formula C17H12N4O4 MedKoo Biosciences

Molecular Weight 336.31 g/mol MedKoo Biosciences

SMILES Code

OC(C1=CC=CC2=C1OC(CNC

(C3=C4N(C=CC=N4)N=C3)=O

)=C2)=O

MedKoo Biosciences

Target Binding and Affinity
STING agonist-11 directly engages the STING protein. The binding is facilitated by a

combination of hydrogen bonding and hydrophobic interactions between the agonist and

specific amino acid residues within the STING binding pocket. The structural integrity of the

cyclic urea core of STING agonist-11 is a critical determinant of its binding affinity and

selectivity.

While a specific dissociation constant (Kd) for STING agonist-11 is not publicly available, its

high potency is demonstrated by its effective concentration (EC50) value.

Parameter Value Cell Line Source

EC50 18 nM Not Specified MedChemExpress

Signaling Pathway
Upon binding, STING agonist-11 induces a conformational change in the STING protein,

leading to its activation. This initiates a downstream signaling cascade culminating in the

production of type I interferons and other inflammatory cytokines.
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STING Agonist-11 Signaling Pathway
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Surface Plasmon Resonance (SPR) Workflow
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Cellular STING Activation Reporter Assay
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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